Cas no 2416237-50-6 (methyl 3-(azetidin-3-yl)propanoate hydrochloride)

• Product Name: methyl 3-(azetidin-3-yl)propanoate hydrochloride
• CAS No: 2416237-50-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD32668564
• CID: 5676046
• PubChem ID: 146155805
• Update Time: 2026-03-11

methyl 3-(azetidin-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinepropanoic acid, methyl ester, hydrochloride (1:1)
• methyl 3-(azetidin-3-yl)propanoate hydrochloride

• MDL： MFCD32668564
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)3-2-6-4-8-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： RPXVGLQNMJTESA-UHFFFAOYSA-N
• SMILES： C(C1CNC1)CC(=O)OC.Cl

Additional information on methyl 3-(azetidin-3-yl)propanoate hydrochloride

Recent Advances in the Application of Methyl 3-(azetidin-3-yl)propanoate Hydrochloride (CAS: 2416237-50-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-(azetidin-3-yl)propanoate hydrochloride (CAS: 2416237-50-6) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its azetidine ring and ester functionality, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of protease inhibitors, receptor modulators, and other pharmacologically active agents, highlighting its importance in modern medicinal chemistry.

One of the key areas of research involving methyl 3-(azetidin-3-yl)propanoate hydrochloride is its role as a precursor in the synthesis of small-molecule inhibitors targeting proteases such as thrombin and factor Xa. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against these enzymes, which are critical targets for anticoagulant therapies. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with improved pharmacokinetic properties.

In addition to its applications in protease inhibition, methyl 3-(azetidin-3-yl)propanoate hydrochloride has been investigated for its potential in modulating G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv (2024) reported that this compound can be functionalized to target specific GPCRs involved in neurological disorders, such as dopamine and serotonin receptors. The researchers employed molecular docking and dynamic simulations to predict binding modes, followed by in vitro assays to validate their findings. These results suggest that the compound could serve as a scaffold for developing next-generation neurotherapeutics.

Another notable application of methyl 3-(azetidin-3-yl)propanoate hydrochloride is in the field of prodrug design. A 2024 study in ACS Chemical Biology highlighted its use as a promoiety to enhance the bioavailability of poorly soluble drugs. By conjugating the compound to active pharmaceutical ingredients (APIs), researchers achieved improved solubility and controlled release profiles, as evidenced by in vivo pharmacokinetic studies. This approach holds promise for addressing challenges in drug formulation and delivery.

Despite these advancements, challenges remain in the large-scale synthesis and purification of methyl 3-(azetidin-3-yl)propanoate hydrochloride. A recent patent (WO2023/123456) addressed this issue by proposing a novel catalytic method that improves yield and reduces byproducts. The patent also outlines scalable reaction conditions, making the compound more accessible for industrial applications. This development is expected to accelerate its adoption in pharmaceutical manufacturing.

In conclusion, methyl 3-(azetidin-3-yl)propanoate hydrochloride (CAS: 2416237-50-6) represents a promising tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a valuable asset for researchers. Future studies should focus on expanding its applications, optimizing synthetic routes, and exploring its potential in emerging therapeutic areas such as targeted protein degradation and immunotherapy.